methyl 4-(methoxymethyl)-6-methyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxylate

• IUPAC Name: methyl 4-(methoxymethyl)-6-methyl-3-pyrrol-1-ylthieno[2,3-b]pyridine-2-carboxylate
• InChI: InChI=1S/C16H16N2O3S/c1-10-8-11(9-20-2)12-13(18-6-4-5-7-18)14(16(19)21-3)22-15(12)17-10/h4-8H,9H2,1-3H3
• InChI Key: AMWAJHHZXQJPHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C(SC2=N1)C(=O)OC)N3C=CC=C3)COC
• Molecular Formula: C16H16N2O3S
• Molecular Weight: 316.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves complex chemical reactions, such as domino 1,3-dipolar cycloaddition and elimination processes, to form highly functionalized molecules. For example, the synthesis of alkyl 4-(diethoxymethyl)-3-pyridin-3-ylisoxazole-5-carboxylates serves as a scaffold for creating various derivatives (Ruano, Fajardo, & Martín, 2005).

Molecular Structure Analysis

The molecular structure of related compounds, such as ethyl 4-methoxymethyl-6-methyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxylate, has been elucidated using X-ray diffraction analysis, revealing detailed insights into the arrangement of atoms and bonds within the molecule (Kaigorodova, Osipova, Konyushkin, & Krapivin, 2004).

Chemical Reactions and Properties

The compound's reactivity and interaction with other chemicals are significant for understanding its potential applications. For instance, the photochemical reaction of methyl 4-pyridinecarboxylate under different atmospheres demonstrates how environmental conditions can influence chemical reactions, leading to products like methoxylated derivatives (Sugiyama, Yagi, Itō, & Sugimori, 1982).

Physical Properties Analysis

The physical properties of chemical compounds, including melting points, boiling points, solubility, and crystalline structure, play a crucial role in their handling and application in various scientific domains. The crystal structure of related compounds, such as diethyl 4-(4-bromophenyl)-6-methylthieno[2,3-b]pyridine-2,5-dicarboxylate, provides insights into the intermolecular interactions and stability of these molecules (Armas et al., 2003).

Chemical Properties Analysis

Understanding the chemical properties, such as reactivity with other compounds, stability under various conditions, and potential for forming derivatives, is essential for harnessing a compound's capabilities in scientific research. The electrochemical oxidation of related compounds, such as methyl (±)-4,7-dihydro-3-isobutyl-6-methyl-4-(3-nitrophenyl)thieno-[2,3-b]pyridine-5-carboxylate, reveals the compound's behavior under electrochemical conditions and its potential to form various oxidation products (Ueno & Umeda, 1992).

Future Directions

Given the interest in pyrrole and thieno[2,3-b]pyridine derivatives in medicinal chemistry, this compound could be a potential candidate for further study. Future research could focus on its synthesis, characterization, and evaluation of its biological activities.